4-[(4-bromophenyl)imino]-2-(4-methoxyphenyl)-4H-chromen-6-ol

• Molecular Formula: C22H16BrNO3
• Molecular Weight: 422.3 g/mol
• IUPAC Name: 4-(4-bromophenyl)imino-2-(4-methoxyphenyl)chromen-6-ol
• InChI: InChI=1S/C22H16BrNO3/c1-26-18-9-2-14(3-10-18)22-13-20(24-16-6-4-15(23)5-7-16)19-12-17(25)8-11-21(19)27-22/h2-13,25H,1H3
• InChI Key: CQYKPKLKNXNBDG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CC(=NC3=CC=C(C=C3)Br)C4=C(O2)C=CC(=C4)O

Description

4-[(4-bromophenyl)imino]-2-(4-methoxyphenyl)-4H-chromen-6-ol is a chemical compound that belongs to the class of chromen derivatives. It is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(4-bromophenyl)imino]-2-(4-methoxyphenyl)-4H-chromen-6-ol is not fully understood. However, it has been proposed that the compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. The compound also possesses antioxidant properties, which can prevent oxidative damage to cells and tissues. Furthermore, the anti-inflammatory properties of the compound are believed to be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(4-bromophenyl)imino]-2-(4-methoxyphenyl)-4H-chromen-6-ol have been studied extensively. The compound has been found to possess significant anticancer, antioxidant, and anti-inflammatory properties. Additionally, the compound has been shown to inhibit the growth of cancer cells, induce cell cycle arrest and apoptosis, and prevent oxidative damage to cells and tissues. Furthermore, the anti-inflammatory properties of the compound are believed to be due to its ability to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(4-bromophenyl)imino]-2-(4-methoxyphenyl)-4H-chromen-6-ol in lab experiments include its synthetic nature, high purity, and potential applications in various fields of scientific research. The compound can be synthesized in large quantities and can be easily purified by recrystallization. However, the limitations of using the compound in lab experiments include the lack of understanding of its mechanism of action, potential toxicity, and limited studies on its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for the study of 4-[(4-bromophenyl)imino]-2-(4-methoxyphenyl)-4H-chromen-6-ol. These include:
1. Further studies on the mechanism of action of the compound.
2. Studies on the pharmacokinetics and pharmacodynamics of the compound.
3. Development of new synthetic routes for the compound.
4. Studies on the potential toxicity of the compound.
5. Studies on the potential applications of the compound in various fields of scientific research, including cancer therapy, antioxidant therapy, and anti-inflammatory therapy.
6. Studies on the structure-activity relationship of the compound to optimize its properties.
Conclusion:
In conclusion, 4-[(4-bromophenyl)imino]-2-(4-methoxyphenyl)-4H-chromen-6-ol is a synthetic compound that has potential applications in various fields of scientific research. The compound possesses significant anticancer, antioxidant, and anti-inflammatory properties and has been shown to inhibit the growth of cancer cells, induce cell cycle arrest and apoptosis, and prevent oxidative damage to cells and tissues. However, further studies are needed to fully understand the mechanism of action of the compound, its potential toxicity, and its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of 4-[(4-bromophenyl)imino]-2-(4-methoxyphenyl)-4H-chromen-6-ol involves the reaction of 4-bromoaniline and 4-methoxybenzaldehyde in the presence of ethanol and a catalytic amount of glacial acetic acid. The reaction mixture is refluxed for several hours, and the resulting product is purified by recrystallization. The purity of the compound is confirmed by various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

4-[(4-bromophenyl)imino]-2-(4-methoxyphenyl)-4H-chromen-6-ol has potential applications in various fields of scientific research. It has been studied for its anticancer, antioxidant, and anti-inflammatory properties. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, the compound has been found to possess significant antioxidant activity, which can prevent oxidative damage to cells and tissues. Furthermore, the anti-inflammatory properties of the compound make it a potential candidate for the treatment of various inflammatory diseases.